Cas no 73236-85-8 (1-Pyrrolidinecarboxylicacid, 2-[(acetylthio)methyl]-, 1,1-dimethylethyl ester, (S)- (9CI))

1-Pyrrolidinecarboxylicacid, 2-[(acetylthio)methyl]-, 1,1-dimethylethyl ester, (S)- (9CI) structure
73236-85-8 structure
Product Name:1-Pyrrolidinecarboxylicacid, 2-[(acetylthio)methyl]-, 1,1-dimethylethyl ester, (S)- (9CI)
CAS No:73236-85-8
MF:C12H21NO3S
MW:259.365042448044
CID:551876
PubChem ID:550866
Update Time:2025-04-19

1-Pyrrolidinecarboxylicacid, 2-[(acetylthio)methyl]-, 1,1-dimethylethyl ester, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinecarboxylicacid, 2-[(acetylthio)methyl]-, 1,1-dimethylethyl ester, (S)- (9CI)
    • tert-Butyl 2-[(acetylsulfanyl)methyl]-1-pyrrolidinecarboxylate
    • tert-butyl 2-(acetylsulfanylmethyl)pyrrolidine-1-carboxylate
    • SCHEMBL144657
    • NGXUUBLQERVXAJ-UHFFFAOYSA-N
    • tert-Butyl 2-[(acetylsulfanyl)methyl]-1-pyrrolidinecarboxylate #
    • DTXSID60338735
    • 73236-85-8
    • 2-Acetylthiomethylpyrrolidine-1-carboxylic acid, t-butyl ester
    • Inchi: 1S/C12H21NO3S/c1-9(14)17-8-10-6-5-7-13(10)11(15)16-12(2,3)4/h10H,5-8H2,1-4H3
    • InChI Key: NGXUUBLQERVXAJ-UHFFFAOYSA-N
    • SMILES: S(C(C)=O)CC1CCCN1C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 259.12421471g/mol
  • Monoisotopic Mass: 259.12421471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 71.9Ų
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